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Compound of Interest

Compound Name: Fmoc-leucine-13C

Cat. No.: B1591251

For researchers, scientists, and drug development professionals utilizing Fmoc-Leucine-13C, a
comprehensive understanding of safety protocols and handling procedures is paramount. This
document provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure the safe and effective use of this isotopically labeled amino acid

in the laboratory.

Immediate Safety and Handling Precautions

Fmoc-Leucine-13C, like its non-labeled counterpart, is a chemical compound that requires
careful handling to minimize exposure and ensure personal safety. While a specific Safety Data
Sheet (SDS) for Fmoc-Leucine-13C is not readily available, the SDS for Fmoc-L-Leucine
provides crucial safety information that is considered applicable due to the stable, non-
radioactive nature of the 13C isotope.[1][2][3]

Key Hazards: Based on the available information for Fmoc-L-Leucine, the primary hazards are:
o Harmful if swallowed, in contact with skin, or if inhaled.[2]

o Causes skin irritation.[2]

o Causes serious eye irritation.[2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is crucial when handling
Fmoc-Leucine-13C, particularly in solid form to prevent dust inhalation, and when working with
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solvents during procedures like solid-phase peptide synthesis (SPPS).

PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses/Goggles

Must be worn at all times to
protect against dust particles
and chemical splashes. Should
comply with OSHA 29 CFR
1910.133 or European
Standard EN166.[3]

Face Shield

Recommended when handling
larger quantities or when there
is a significant risk of

splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or other appropriate
chemical-resistant gloves
should be worn to prevent skin
contact.[3] Change gloves
immediately if they become

contaminated.

Body Protection

Laboratory Coat

A standard lab coat is required

to protect clothing and skin.

Respiratory Protection

Dust Mask/Respirator

Recommended when handling
the solid powder to avoid
inhalation of dust.[2] Ensure
adequate ventilation,
preferably by working in a
fume hood.[1]

Physical and Chemical Properties

The following table summarizes key quantitative data for various isotopically labeled and

unlabeled forms of Fmoc-Leucine. This information is critical for experimental planning and

execution.
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] Fmoc-Leu-OH-
Property Fmoc-L-Leucine Fmoc-Leu-OH-1-*C
13C6,15N
CAS Number 35661-60-0[1] 202114-53-2 1163133-36-5
Molecular Weight 353.41 g/mol [4] 354.40 g/mol 360.36 g/mol
Appearance White solid[3] Solid Solid
Melting Point 155 °C/ 311 °F[3] 152-156 °C 152-156 °C

Storage Temperature

Keep in a dry, cool
and well-ventilated

place.[1]

Room temperature

Refrigerated (+2°C to
+8°C) and desiccated.

Protect from light.[5]

Solubility

No information

available

No information

available

No information

available

Optical Activity
([a]20/D)

-25°, ¢ =0.5in DMF

-25°, ¢ =0.5in DMF

Experimental Protocol: Manual Coupling in Solid-
Phase Peptide Synthesis (SPPS)

The primary application of Fmoc-Leucine-13C is in solid-phase peptide synthesis (SPPS) to

introduce an isotopically labeled leucine residue into a peptide sequence. The following is a

detailed methodology for a single manual coupling step.

Materials:

e Fmoc-Leucine-13C

o Peptide synthesis resin with a free N-terminal amine

e N,N-Dimethylformamide (DMF)

e 20% (v/v) Piperidine in DMF

e Coupling reagent (e.g., HATU, HBTU)
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Base (e.g., N,N-Diisopropylethylamine - DIPEA)

Washing solvents (e.g., DMF, Dichloromethane - DCM)

Reaction vessel for manual synthesis

Shaker or vortexer

Procedure:

e Resin Swelling:

o Place the resin in the reaction vessel.

o Add DMF to swell the resin for at least 30 minutes.[6]

e Fmoc Deprotection:

Drain the DMF from the swollen resin.

o

[¢]

Add the 20% piperidine in DMF solution to the resin.

[¢]

Agitate the mixture for 5-20 minutes at room temperature to remove the Fmoc protecting
group from the N-terminus of the peptide chain.[6]

[e]

Drain the piperidine solution.

[e]

Wash the resin thoroughly with DMF (3-5 times) to remove residual piperidine.[6]
e Activation of Fmoc-Leucine-3C:

o In a separate vial, dissolve Fmoc-Leucine-13C (typically 3-5 equivalents relative to the
resin substitution) and the coupling reagent (e.g., HATU, slightly less than 1 equivalent to
the amino acid) in DMF.

o Add the base (e.g., DIPEA, 2 equivalents relative to the amino acid) to the solution.

o Allow the activation to proceed for a few minutes.
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e Coupling Reaction:

o Add the activated Fmoc-Leucine-13C solution to the deprotected resin in the reaction
vessel.

o Agitate the mixture at room temperature for 1-2 hours, or until a completion test (e.g.,
Kaiser test) indicates the absence of free primary amines.[6]

e Washing:
o Drain the coupling solution from the resin.

o Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and
byproducts.

o Wash the resin with DCM (2-3 times) to prepare for the next cycle or for drying.

Operational and Disposal Plans

Proper management of the operational workflow and waste generated is critical for laboratory
safety and environmental compliance.

Operational Workflow Diagram
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Caption: Workflow for handling Fmoc-Leucine-*3C in a manual SPPS coupling cycle.
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Disposal Plan

Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[1][3] The following
provides a general framework for waste segregation during SPPS.

Waste Stream Description Disposal Container

Empty Fmoc-Leucine-13C

containers, contaminated _
) ) ) ) ) Labeled solid hazardous waste
Solid Chemical Waste gloves, pipette tips, weigh )
. container.
boats, and other disposable

labware.

Waste solvents such as DMF,
and solutions containing
Non-Halogenated Liquid piperidine, coupling reagents Labeled non-halogenated
Waste (e.g., HATU), and DIPEA from solvent waste container.
deprotection and coupling

steps.

Waste solvents such as
o ) Labeled halogenated solvent
Halogenated Liquid Waste Dichloromethane (DCM) from )
, waste container.
washing steps.

Solutions containing

. Trifluoroacetic Acid (TFA) from ) o
Acidic Waste (Post-Cleavage) ) ) container. Do not mix with
the final peptide cleavage step

Labeled corrosive/acidic waste

] ) other solvent waste streams.
(if applicable).

By adhering to these safety protocols, operational procedures, and disposal guidelines,
researchers can safely and effectively incorporate Fmoc-Leucine-13C into their synthetic
peptides, fostering a secure laboratory environment and ensuring the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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